N-(2-ethylphenyl)-4-fluoro-2-methylbenzamide

• IUPAC Name: N-(2-ethylphenyl)-4-fluoro-2-methylbenzamide
• InChI: InChI=1S/C16H16FNO/c1-3-12-6-4-5-7-15(12)18-16(19)14-9-8-13(17)10-11(14)2/h4-10H,3H2,1-2H3,(H,18,19)
• InChI Key: UQVFLFWTKXJXCE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)C2=C(C=C(C=C2)F)C
• Molecular Formula: C16H16FNO
• Molecular Weight: 257.30 g/mol

Description

N-(2-ethylphenyl)-4-fluoro-2-methylbenzamide, also known as EFMB, is a chemical compound that has gained significant attention in the scientific community due to its potential use in various research applications. EFMB is a member of the benzamide family of compounds and has been found to exhibit a range of biochemical and physiological effects. In

Scientific Research Applications

N-(2-ethylphenyl)-4-fluoro-2-methylbenzamide has been found to have a range of potential applications in scientific research, particularly in the field of medicinal chemistry. It has been shown to exhibit potent inhibitory activity against a variety of enzymes, including acetylcholinesterase, butyrylcholinesterase, and carbonic anhydrase. This makes it a promising candidate for the development of new drugs for the treatment of diseases such as Alzheimer's, glaucoma, and cancer.

Mechanism of Action

N-(2-ethylphenyl)-4-fluoro-2-methylbenzamide exerts its pharmacological effects through a variety of mechanisms, including the inhibition of enzymes involved in key physiological processes. For example, it has been shown to inhibit acetylcholinesterase, an enzyme involved in the breakdown of the neurotransmitter acetylcholine. This leads to an increase in the levels of acetylcholine in the brain, which can improve cognitive function and memory.
Biochemical and Physiological Effects
N-(2-ethylphenyl)-4-fluoro-2-methylbenzamide has been found to exhibit a range of biochemical and physiological effects, including the inhibition of enzymes involved in key physiological processes such as acetylcholinesterase, butyrylcholinesterase, and carbonic anhydrase. It has also been shown to exhibit antioxidant and anti-inflammatory properties, which may make it useful in the treatment of a range of diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-ethylphenyl)-4-fluoro-2-methylbenzamide for use in lab experiments is its potent inhibitory activity against a range of enzymes. This makes it a useful tool for studying the mechanisms of action of these enzymes and for developing new drugs that target them. However, one limitation of N-(2-ethylphenyl)-4-fluoro-2-methylbenzamide is its relatively high cost, which may limit its use in some research applications.

Future Directions

There are a number of potential future directions for research on N-(2-ethylphenyl)-4-fluoro-2-methylbenzamide. One area of interest is the development of new drugs based on N-(2-ethylphenyl)-4-fluoro-2-methylbenzamide for the treatment of diseases such as Alzheimer's, glaucoma, and cancer. Another area of interest is the study of the biochemical and physiological effects of N-(2-ethylphenyl)-4-fluoro-2-methylbenzamide in more detail, including its effects on other enzymes and physiological processes. Additionally, there is potential for the development of new synthesis methods for N-(2-ethylphenyl)-4-fluoro-2-methylbenzamide that are more cost-effective and environmentally friendly.

Synthesis Methods

N-(2-ethylphenyl)-4-fluoro-2-methylbenzamide can be synthesized using a variety of methods, including the reaction of 4-fluoro-2-methylbenzoic acid with 2-ethylphenylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-(dimethylamino)pyridine (DMAP). The reaction typically occurs in a solvent such as dichloromethane or chloroform and is followed by purification using chromatography techniques.